Cas no 55076-17-0 (1-(6-nitroindazol-1-yl)propan-1-one)
55076-17-0 structure
Product Name:1-(6-nitroindazol-1-yl)propan-1-one
CAS No:55076-17-0
MF:C10H9N3O3
MW:219.196761846542
CID:943304
PubChem ID:300394
Update Time:2025-04-19
1-(6-nitroindazol-1-yl)propan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(6-nitroindazol-1-yl)propan-1-one
- 1-(6-nitro-1H-indazol-1-yl)propan-1-one
- AC1L6W8F
- NSC174767
- NSC-174767
- DTXSID70306248
- 55076-17-0
-
- Inchi: 1S/C10H9N3O3/c1-2-10(14)12-9-5-8(13(15)16)4-3-7(9)6-11-12/h3-6H,2H2,1H3
- InChI Key: RUAPOJIWNCXRBH-UHFFFAOYSA-N
- SMILES: O=C(CC)N1C2C=C(C=CC=2C=N1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 219.06447
- Monoisotopic Mass: 219.06439116g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 302
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 80.7Ų
Experimental Properties
- PSA: 78.03
- LogP: 2.51790
1-(6-nitroindazol-1-yl)propan-1-one Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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